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Compound of Interest

Compound Name: Amafolone
CAS No.: 50588-47-1
Cat. No.: B1664833
Get Quote
. J

Executive Safety Summary

Amafolone (also known as Org 37698) is a synthetic aminosteroid with anti-arrhythmic and
local anesthetic properties. While not classified as a P-listed acutely hazardous substance
under the US EPA Resource Conservation and Recovery Act (RCRA), its steroidal structure
necessitates strict handling to prevent environmental endocrine disruption.

Critical Hazard Profile:

 Biological Activity: lon channel blocker (sodium/calcium channels); potential reproductive
toxin.

o Physical State: Crystalline solid (typically supplied as hydrochloride salt).
¢ Primary Risk: Dust inhalation and aquatic toxicity if leached into waterways.

The Golden Rule of Amafolone Disposal:
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"Dilution is not the solution." Never flush Amafolone or its formulations down the drain. All

waste must be captured for high-temperature incineration.

Physicochemical & Waste Characterization

Effective disposal starts with understanding the material's behavior in waste streams.

Property Data Operational Implication

Use for waste manifesting and

CAS Number 50588-47-1 . _
inventory tracking.
Organic backbone suitable for
Molecular Formula C19H31NO2 ]
thermal destruction.
Aqueous spills may require
- Low in water; Soluble in surfactant/solvent for cleanup;
Solubility o
DMSO/Ethanol organic liquid waste streams
will carry the load.
Treat as "Non-RCRA
Hazardous" but manage via
RCRA Status Non-Regulated (Federal)*

incineration due to biological

activity.

Recommended internal coding
PHRM-NH (Non-Hazardous o ]
Waste Code (Rec.) to ensure incineration (Waste-
Pharm)
to-Energy).

Disposal Decision Logic (Visualized)

The following decision tree illustrates the segregation logic required to prevent cross-
contamination of waste streams.
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Waste Generation Source
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Figure 1: Decision Matrix for Amafolone Waste Segregation. Note that while Blue Bins are
legally permissible for non-RCRA waste, Black Bins (Hazardous) are recommended for bulk
API to guarantee destruction.

Detailed Operational Protocols
Protocol A: Solid Waste (Bulk API & Formulations)

Applicability: Expired pure substance, failed synthesis batches, or lyophilized powders.

o Containment: Transfer the solid material into a sealable, chemically compatible container
(e.g., HDPE wide-mouth jar).

« Inerting (Optional but Recommended): If the powder is fine and risks aerosolization, wet it
slightly with water or mineral oil to form a paste before sealing.

o Primary Labeling: Affix a "Non-RCRA Pharmaceutical Waste" label. Explicitly write: "Contains
Amafolone - Incinerate Only."
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Disposal Path: Place the sealed container into the laboratory's Black Bin (Hazardous Waste)
or Blue Bin (Pharmaceutical Waste) depending on your facility's specific contract.

o Why? Both streams usually lead to incineration. Avoid the "Red Bag" (Biohazard) unless
the substance is mixed with infectious agents, as Red Bag waste is often autoclaved
(sterilized) and landfilled, which does not destroy the chemical structure of the steroid.

Protocol B: Liquid Waste (HPLC & Synthesis)

Applicability: Reaction mixtures, mother liquors, and analytical samples.

Segregation: Do not mix with oxidizing acids (e.g., Nitric acid) to avoid unpredictable
reactions with the amine group.

Collection: Collect in standard safety carboys (4L or 20L).

Labeling: Tag the carboy with the solvent composition (e.g., "Acetonitrile 50%, Water 50%")
and add "Trace Amafolone (<1%)" as a constituent.

Disposal Path: Manage as Hazardous Chemical Waste (Ignitable/Toxic solvent stream). The
presence of the solvent dictates the RCRA coding (e.g., D001 for Acetonitrile), ensuring the
mixture is incinerated.

Protocol C: Trace Waste (Empty Containers & PPE)

Applicability: Vials, gloves, weighing boats.

RCRA Empty Rule: A container is considered "empty" if all wastes have been removed that
can be removed.

Glassware: Triple rinse glassware with a solvent in which Amafolone is soluble (Ethanol or
DMSO). Collect the rinsate as Liquid Waste (Protocol B).

PPE: Dispose of contaminated gloves and bench paper in the Blue/White Pharmaceutical
Waste bin. Do not throw grossly contaminated PPE into regular trash.

Emergency Spill Management
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Scenario: A 500mg vial of Amafolone powder drops and shatters.

Evacuate & PPE: Clear the immediate area. Don double nitrile gloves, safety goggles, and
an N95 (or P100) respirator to prevent dust inhalation.

Dust Control:Do not dry sweep. This generates dust.

o Technique: Cover the spill with paper towels dampened with water or a mild detergent
solution.

Collection: Scoop the damp material and broken glass using a dustpan or tongs. Place into a
hard-walled plastic container.

Decontamination: Wipe the surface 3 times with ethanol or isopropanol (Amafolone is
soluble in alcohols, ensuring efficient pickup).

Final Step: Seal the waste container, label as "Spill Debris: Amafolone," and dispose of via
Protocol A.

Regulatory Grounding & Compliance

Understanding the "Why" ensures long-term compliance.

RCRA (40 CFR 261): Amafolone is not P-listed or U-listed. However, under the
Pharmaceutical Waste Rule (2019), healthcare facilities and labs are prohibited from
sewering hazardous pharmaceutical waste.

Ecological Impact: Steroids and their derivatives are potent endocrine disruptors. Even if not
legally "hazardous” by RCRA toxicity characteristic leaching procedure (TCLP) standards,
they pose significant risks to aquatic life.

Best Practice: The NIOSH and WHO guidelines for active pharmaceutical ingredients (APIS)
universally favor high-temperature incineration (>1000°C) over landfilling to prevent leaching.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.epa.gov/hwgenerators/management-standards-hazardous-waste-pharmaceuticals-and-amendment-p075-listing
https://www.fishersci.com/store/msds?partNumber=AC458752500&productDescription=AMOROLFINE+HYDROCHLORIDE+250MG&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/en/sds/Sigma/A8423?userType=undefined
https://www.osha.gov/hazcom
https://www.who.int/publications/i/item/9789241548564
https://www.benchchem.com/product/b1664833?utm_src=pdf-custom-synthesis#bc-rfq
https://www.fishersci.com/store/msds?partNumber=AC458752500&productDescription=AMOROLFINE+HYDROCHLORIDE+250MG&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/en/sds/Sigma/A8423?userType=undefined
https://www.benchchem.com/product/b1664833/docs#operational-stewardship-amafolone-org-37698-disposal-handling-guide
https://www.benchchem.com/product/b1664833/docs#operational-stewardship-amafolone-org-37698-disposal-handling-guide
https://www.benchchem.com/product/b1664833/docs#operational-stewardship-amafolone-org-37698-disposal-handling-guide
https://www.benchchem.com/product/b1664833/docs#operational-stewardship-amafolone-org-37698-disposal-handling-guide
https://www.benchchem.com/product/b1664833?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664833?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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